![molecular formula C8H8FNO4S B2858248 2-(2-Fluoro-4-sulfamoylphenyl)acetic acid CAS No. 1564942-24-0](/img/structure/B2858248.png)
2-(2-Fluoro-4-sulfamoylphenyl)acetic acid
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Overview
Description
“2-(2-Fluoro-4-sulfamoylphenyl)acetic acid” is a chemical compound with the CAS Number: 1564942-24-0 . It has a molecular weight of 233.22 and its IUPAC name is this compound . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8FNO4S/c9-7-4-6 (15 (10,13)14)2-1-5 (7)3-8 (11)12/h1-2,4H,3H2, (H,11,12) (H2,10,13,14) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its molecular formula is C8H8FNO4S and it has a molecular weight of 233.22 .Scientific Research Applications
Fluorographic Detection and Electrocatalytic Applications
- Fluorographic Detection: A fluorographic procedure optimized using acetic acid for 2,5-diphenyloxazole demonstrated similar efficiency in radioactivity detection compared to existing methods, offering technical advantages such as no need to pre-fix proteins in gels and the use of either agarose or acrylamide gels (Skinner & Griswold, 1983).
- Electrocatalytic Hydrogenation: The electrocatalytic hydrogenation of α-aryl acrylic acids, such as 2-(2-fluoro-4-biphenyl) propenoic acid, was investigated at a nickel cathode without an external supply of pressurised H2 gas, leading to aryl-2-propionic acids like flurbiprofen in high yields (Raju, Damodar, & Reddy, 2002).
Chemical Synthesis and Analytical Applications
- Synthesis of Protected Glycosyl Donor: The design, synthesis, and application of a protected glycosyl donor for carbohydrate chemistry demonstrate the utility of fluorosulfates and sulfamoyl fluorides in synthetic chemistry (Spjut, Qian, & Elofsson, 2010).
- Electrochemical Vinyl Fluorides Formation: The electrolytic reduction of 1-fluoro-2-arylvinyl phenyl sulphones involves cleavage of carbon-sulphur and/or carbon-fluorine bonds, highlighting an electrochemical method for vinyl fluoride production (Kunugi et al., 1993).
Environmental Biodegradation
- Biotransformation of Perfluoroalkyl Acid Precursors: This study reviews the environmental biodegradability of perfluoroalkyl acid precursors, focusing on microbial strains, activated sludge, plants, and earthworms. It emphasizes the importance of understanding the environmental fate and effects of these precursors (Zhang et al., 2020).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
2-(2-fluoro-4-sulfamoylphenyl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO4S/c9-7-4-6(15(10,13)14)2-1-5(7)3-8(11)12/h1-2,4H,3H2,(H,11,12)(H2,10,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKZIQMZTDAZCGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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